Cas no 55843-91-9 (4-Imidazo1,2-apyridin-2-ylbenzonitrile)

• Product Name: 4-Imidazo1,2-apyridin-2-ylbenzonitrile
• CAS No: 55843-91-9
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• MDL: MFCD05863434
• CID: 367109
• PubChem ID: 821107
• Update Time: 2025-04-19

4-Imidazo1,2-apyridin-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-imidazo[1,2-a]pyridin-2-yl-
• 4-Imidazo[1,2-a]pyridin-2-ylbenzonitrile
• Imidazo[1,2-a]pyridine,benzonitrile deriv.
• AKOS015969238
• SY229914
• QKFAADBAQQYFIL-UHFFFAOYSA-N
• DTXSID50356281
• CS-0315829
• 4-Imidazo[1,2-a]pyridin-2-yl-benzonitrile
• 4-{imidazo[1,2-a]pyridin-2-yl}benzonitrile
• AS-8144
• 55843-91-9
• Z82176869
• SCHEMBL250081
• AQ-776/42801620
• 4-(IMIDAZO[1,2-A]PYRIDIN-2-YL)BENZONITRILE
• MFCD05863434
• DB-113356
• Benzonitrile, 4-imidazo[1,2-a]pyridin-2-yl-
• 4-Imidazo1,2-apyridin-2-ylbenzonitrile

• MDL： MFCD05863434
• Inchi： 1S/C14H9N3/c15-9-11-4-6-12(7-5-11)13-10-17-8-2-1-3-14(17)16-13/h1-8,10H
• InChI Key： QKFAADBAQQYFIL-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C1C=CC(C#N)=CC=1)=C2

Computed Properties

• Exact Mass: 219.08000
• Monoisotopic Mass: 219.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09000
• LogP: 2.87298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles